Cas no 76198-24-8 (6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid)
6,6-Dimethylbicyclo[3.1.1]heptane-2-carboxylic acid is a bicyclic carboxylic acid characterized by its rigid, fused-ring structure, which imparts unique steric and electronic properties. The compound's bicyclo[3.1.1]heptane framework, combined with the 6,6-dimethyl substitution, enhances its stability and influences its reactivity, making it a valuable intermediate in organic synthesis. Its carboxylic acid functionality allows for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and specialty materials. The steric hindrance from the dimethyl groups can also modulate selectivity in reactions. This compound is particularly useful in the development of chiral building blocks and constrained analogs for drug discovery, where its structural rigidity can improve binding affinity and metabolic stability.
76198-24-8 structure
Product Name:6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid
CAS No:76198-24-8
MF:C10H16O2
MW:168.232843399048
CID:575038
PubChem ID:231979
Update Time:2025-06-07
6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.1]heptane-2-carboxylicacid, 6,6-dimethyl-
- 6,6-dimethylbicyclo[3.1.1]heptane-4-carboxylic acid
- (+)-Benihisaeure
- (+)-Isomyrtansaeure
- (1R,2S)-pinan-10-oic acid
- (1R,2S)-Pinan-10-saeure
- 2-Norpinanecarboxylicacid, 6,6-dimethyl- (6CI)
- 6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid
- AC1L5MVK
- AG-J-07243
- cis-myrtanic acid
- CTK2I0436
- Dihydromyrtensaeure
- Dihydromyrtensaeure-methylester
- NSC28949
- 6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid
- DTXSID90282954
- 76198-24-8
- NSC-28949
- EN300-1857845
-
- Inchi: 1S/C10H16O2/c1-10(2)6-3-4-7(9(11)12)8(10)5-6/h6-8H,3-5H2,1-2H3,(H,11,12)
- InChI Key: FTWVTMKZNPJWOT-UHFFFAOYSA-N
- SMILES: OC(C1CCC2CC1C2(C)C)=O
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
- LogP: 2.14330
6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1857845-0.05g |
6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid |
76198-24-8 | 0.05g |
$168.0 | 2023-09-18 | ||
| Enamine | EN300-1857845-0.1g |
6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid |
76198-24-8 | 0.1g |
$252.0 | 2023-09-18 | ||
| Enamine | EN300-1857845-0.25g |
6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid |
76198-24-8 | 0.25g |
$361.0 | 2023-09-18 | ||
| Enamine | EN300-1857845-0.5g |
6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid |
76198-24-8 | 0.5g |
$569.0 | 2023-09-18 | ||
| Enamine | EN300-1857845-1.0g |
6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid |
76198-24-8 | 1g |
$728.0 | 2023-06-03 | ||
| Enamine | EN300-1857845-2.5g |
6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid |
76198-24-8 | 2.5g |
$1428.0 | 2023-09-18 | ||
| Enamine | EN300-1857845-5.0g |
6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid |
76198-24-8 | 5g |
$2110.0 | 2023-06-03 | ||
| Enamine | EN300-1857845-10.0g |
6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid |
76198-24-8 | 10g |
$3131.0 | 2023-06-03 | ||
| Enamine | EN300-1857845-1g |
6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid |
76198-24-8 | 1g |
$728.0 | 2023-09-18 | ||
| Enamine | EN300-1857845-5g |
6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid |
76198-24-8 | 5g |
$2110.0 | 2023-09-18 |
6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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